Cas no 22433-08-5 (Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester)

Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester structure
22433-08-5 structure
Product name:Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester
CAS No:22433-08-5
MF:C11H12N2O2
MW:204.225182533264
CID:282727
PubChem ID:290186

Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester
    • ethyl 4-(cyanomethylamino)benzoate
    • p-Carbethoxyanilinoacetonitril
    • p-Cyanomethylaminobenzoesaeureethylester
    • DTXSID00302733
    • Benzoic acid, 4-[(cyanomethyl)amino]-, ethyl ester (9CI)
    • NSC153181
    • 22433-08-5
    • NSC-153181
    • Inchi: InChI=1S/C11H12N2O2/c1-2-15-11(14)9-3-5-10(6-4-9)13-8-7-12/h3-6,13H,2,8H2,1H3
    • InChI Key: MZLDXEMKLYQPIJ-UHFFFAOYSA-N
    • SMILES: N#CCNC1C=CC(C(OCC)=O)=CC=1

Computed Properties

  • Exact Mass: 204.09000
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.1Ų
  • XLogP3: 2.6

Experimental Properties

  • PSA: 62.12000
  • LogP: 1.87178

Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester Security Information

Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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